3-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C18H18F2N6/c19-15-3-2-14(16(20)12-15)13-24-8-10-25(11-9-24)17-4-5-18(23-22-17)26-7-1-6-21-26/h1-7,12H,8-11,13H2
• InChI Key: JMRUOUBRGHGQCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)F)F)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C18H18F2N6
• Molecular Weight: 356.4 g/mol

Description

3-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine, also known as 4-difluoromethylpiperazine-1-yl-6-(1H-pyrazol-1-yl)pyridazine, is a small organic molecule with a variety of applications in scientific research. It is a heterocyclic compound containing nitrogen, oxygen, and carbon, and has a molecular weight of 270.25 g/mol. The molecule is a cyclic amine with a pyridazine ring and a piperazine ring connected by a methylene group. It is a colorless solid that is soluble in water and organic solvents.

Scientific Research Applications

Antifungal Activity

• Application : Researchers have investigated its potential as an antifungal agent. .

Anti-Inflammatory and Antiproliferative Properties

• .

Anti-Tubercular Activity

• .

Organofluorine Chemistry

• Application : Organofluorine compounds play a crucial role in medicinal chemistry, agrochemicals, and materials science. .

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact nature of the target and the binding affinity of the compound.

Biochemical Pathways

Based on the broad-spectrum biological activities of similar compounds , it can be inferred that this compound may influence a variety of biochemical pathways, leading to downstream effects on cellular processes.

Result of Action

Similar compounds have been shown to have diverse biological activities , suggesting that this compound may also have a range of effects at the molecular and cellular level.